Cas no 1790197-27-1 (3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide)

• Product Name: 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide
• CAS No: 1790197-27-1
• MF: C₁₈H₂₃N₃OS
• MW: 329.459722757339
• CID: 5368797
• Update Time: 2025-06-11

3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-[[1-(2-thiazolyl)-2-pyrrolidinyl]methyl]benzenepropanamide
• 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide

• Inchi： 1S/C18H23N3OS/c1-14-5-2-3-6-15(14)8-9-17(22)20-13-16-7-4-11-21(16)18-19-10-12-23-18/h2-3,5-6,10,12,16H,4,7-9,11,13H2,1H3,(H,20,22)
• InChI Key： GMVDBECQGXZRHD-UHFFFAOYSA-N
• SMILES： C1(CCC(NCC2CCCN2C2=NC=CS2)=O)=CC=CC=C1C

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.83±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide

Introduction to 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide (CAS No. 1790197-27-1)

3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide, also known by its CAS number 1790197-27-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a substituted phenyl group, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide consists of a propanamide backbone with a 2-methylphenyl substituent and a pyrrolidine ring functionalized with a thiazole moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule, which have been the subject of extensive research in recent years.

One of the key areas of interest for this compound is its potential as an inhibitor of specific enzymes and receptors. Recent studies have shown that 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide exhibits potent inhibitory activity against certain kinases and G protein-coupled receptors (GPCRs). These findings suggest that the compound could be developed into novel therapeutic agents for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, the ability of 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide to inhibit kinases has been particularly noteworthy. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of cancer. By targeting these kinases, the compound has shown promise in reducing tumor growth and enhancing the effectiveness of existing cancer therapies.

Beyond its potential as an anticancer agent, 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide has also been investigated for its neuroprotective properties. Studies have demonstrated that the compound can modulate GPCRs involved in neurodegenerative processes, such as Alzheimer's disease and Parkinson's disease. This modulation may help to reduce neuronal damage and improve cognitive function in affected individuals.

The pharmacokinetic properties of 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide have also been studied in detail. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its development as a therapeutic agent. These properties ensure that the compound can effectively reach its target sites within the body and exert its intended pharmacological effects.

In addition to its therapeutic potential, 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide has been evaluated for its safety profile. Preclinical studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. This favorable safety profile further supports its potential for clinical development.

The synthesis of 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide involves several well-established chemical reactions. The process typically begins with the preparation of the thiazole-containing pyrrolidine intermediate, followed by coupling with the propanamide moiety. The synthetic route is highly efficient and can be scaled up for large-scale production if necessary.

To further enhance the therapeutic potential of 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide, researchers are exploring various modifications to its chemical structure. These modifications aim to optimize the compound's pharmacological properties, such as potency, selectivity, and bioavailability. For example, substituting different functional groups on the phenyl ring or modifying the pyrrolidine ring can lead to compounds with improved therapeutic profiles.

In conclusion, 3-(2-methylphenyl)-N-{[1-(1,3-thiazol-2-yl)pyrrolidin-2-yl]methyl}propanamide (CAS No. 1790197-27-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.